Cas no 17683-37-3 (Ethanol, 2-[[(2-chlorophenyl)methyl]methylamino]-)

• Product Name: Ethanol, 2-[[(2-chlorophenyl)methyl]methylamino]-
• CAS No: 17683-37-3
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 1363895
• PubChem ID: 18933644
• Update Time: 2025-10-23

Ethanol, 2-[[(2-chlorophenyl)methyl]methylamino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[[(2-chlorophenyl)methyl]methylamino]-
• AKOS009059117
• SB84905
• AM100387
• 2-((2-Chlorobenzyl)(methyl)amino)ethanol
• 2-[(2-Chloro-benzyl)-methyl-amino]-ethanol
• 17683-37-3
• DB-239603
• SCHEMBL8699263
• 2-[(2-chlorophenyl)methyl-methylamino]ethanol

• MDL： MFCD14646022
• Inchi： 1S/C10H14ClNO/c1-12(6-7-13)8-9-4-2-3-5-10(9)11/h2-5,13H,6-8H2,1H3
• InChI Key： VNAJSFYPTISPBJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN(C)CCO

Computed Properties

• Exact Mass: 199.07652
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Ethanol, 2-[[(2-chlorophenyl)methyl]methylamino]-

Comprehensive Overview of Ethanol, 2-[[(2-chlorophenyl)methyl]methylamino]- (CAS No. 17683-37-3)

Ethanol, 2-[[(2-chlorophenyl)methyl]methylamino]-, with the CAS number 17683-37-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to a class of amino alcohols, which are known for their versatile applications in medicinal chemistry and industrial processes. The presence of both amino and hydroxyl functional groups in its structure makes it a valuable intermediate in synthesizing more complex molecules.

In recent years, the demand for Ethanol, 2-[[(2-chlorophenyl)methyl]methylamino]- has surged due to its potential role in drug development. Researchers are particularly interested in its pharmacological properties, as it shares structural similarities with compounds used in central nervous system (CNS) therapeutics. The 2-chlorophenyl moiety, a common feature in many bioactive molecules, contributes to its unique interactions with biological targets. This has led to increased searches for "CAS 17683-37-3 applications" and "Ethanol amino derivatives in medicine" across scientific databases.

The synthesis of Ethanol, 2-[[(2-chlorophenyl)methyl]methylamino]- involves multi-step organic reactions, often starting from 2-chlorobenzyl chloride and methylamine. Its purity and stability are critical for laboratory use, prompting discussions on "optimizing synthesis of 17683-37-3" in academic forums. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring its suitability for further chemical modifications.

From an industrial perspective, CAS 17683-37-3 is valued for its role in producing fine chemicals and specialty solvents. Its balanced polarity, attributed to the hydroxyl group and aromatic ring, makes it useful in formulations requiring controlled solubility. Environmental considerations have also sparked interest in "green synthesis of Ethanol amino derivatives," aligning with global trends toward sustainable chemistry practices.

Safety profiles of Ethanol, 2-[[(2-chlorophenyl)methyl]methylamino]- are well-documented in material safety data sheets (MSDS), emphasizing proper handling procedures. While not classified as hazardous under standard regulations, its storage conditions—typically in cool, dry environments—are frequently searched by laboratory personnel. The compound's stability under various pH levels is another topic of interest, particularly for researchers exploring its long-term storage viability.

In conclusion, Ethanol, 2-[[(2-chlorophenyl)methyl]methylamino]- (17683-37-3) represents a compelling case study in functionalized alcohol chemistry. Its dual functionality and structural features continue to inspire innovations across pharmaceutical and material science domains. As research progresses, queries like "biological activity of 2-chlorophenyl derivatives" and "industrial uses of amino alcohols" will likely dominate scientific discourse, reflecting the compound's growing relevance.